Cas no 1266224-49-0 (1-(3-Methoxypyridin-2-yl)cyclopropan-1-amine)

1266224-49-0 structure
Product Name:1-(3-Methoxypyridin-2-yl)cyclopropan-1-amine
CAS No:1266224-49-0
Molecular Formula:C9H12N2O
Molecular Weight:164.204381942749
MDL:MFCD18439903
CID:4782059
PubChem ID:55296238
1-(3-Methoxypyridin-2-yl)cyclopropan-1-amine Properties
Names and Identifiers
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- 1-(3-methoxypyridin-2-yl)cyclopropan-1-amine
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- MDL: MFCD18439903
- InChIKey: PAEVIEAPDLBXMF-UHFFFAOYSA-N
- Inchi: 1S/C9H12N2O/c1-12-7-3-2-6-11-8(7)9(10)4-5-9/h2-3,6H,4-5,10H2,1H3
- SMILES: O(C)C1=CC=CN=C1C1(CC1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Heavy Atom Count: 12
- Complexity: 168
- XLogP3: 0.1
- Topological Polar Surface Area: 48.1
1-(3-Methoxypyridin-2-yl)cyclopropan-1-amine Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1867787-0.05g |
1-(3-methoxypyridin-2-yl)cyclopropan-1-amine |
1266224-49-0 | 0.05g |
$1068.0 | 2023-09-18 | ||
Matrix Scientific | 220683-250mg |
1-(3-Methoxypyridin-2-yl)cyclopropan-1-amine, 95% min |
1266224-49-0 | 95% | 250mg |
$1365.00 | 2023-09-06 |
1-(3-Methoxypyridin-2-yl)cyclopropan-1-amine Related Literature
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Robert Hołyst,Marek Litniewski,Daniel Jakubczyk,Marcin Zientara,Mariusz Woźniak Soft Matter, 2013,9, 7766-7774
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Qian Deng,Yan Zhong,Canyang Zhao,Fujie Zhang,Cheng-Liang Xia,Yue Chen J. Mater. Chem. A, 2022,10, 20386-20395
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Maria-Teresa Türke,Giacomo Parigi,Claudio Luchinat,Marina Bennati Phys. Chem. Chem. Phys., 2012,14, 502-510
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Kamaljit Singh,Tavleen Kaur Med. Chem. Commun., 2016,7, 749-768
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Shimei Ma,Yuexin Shen,Yun Guo,Yanqin Wang,Yanglong Guo Catal. Sci. Technol., 2011,1, 669-674
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Guoliang Wang,Mengna Yin,Yuanyuan Guo,Haitao Zhou,Qiqing Lu,Jinhai Huang,Hua Wang J. Mater. Chem. C, 2022,10, 6654-6664
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Wenxiao Wu,Tingting Zheng,Yang Tian Chem. Commun., 2020,56, 8083-8086
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Cyrine Brahim,Florent Chauveau,Armelle Ringuedé,Michel Cassir,Matti Putkonen,Lauri Niinistö J. Mater. Chem., 2009,19, 760-766
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Cheng Song,Lejuan Liao,Yidong Bin,Zongyi He,Jing Hua,Shulin Zhao,Hong Liang Chem. Commun., 2024,60, 1112-1115
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